BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Piroxicam: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Piroxicam

Cat. No.: B610120

For immediate release: Researchers, scientists, and drug development professionals handling
piroxicam must adhere to strict disposal procedures to ensure laboratory safety, environmental
protection, and regulatory compliance. Piroxicam, a non-steroidal anti-inflammatory drug
(NSAID), is classified as a toxic substance and requires disposal as hazardous waste.
Improper disposal can lead to environmental contamination and potential harm to aquatic life.

This guide provides essential, step-by-step instructions for the proper disposal of piroxicam in
a laboratory setting, aligning with the Resource Conservation and Recovery Act (RCRA)
guidelines for hazardous waste management.

Hazardous Waste Determination

While piroxicam is not explicitly categorized as a P-listed or U-listed hazardous waste by the
Environmental Protection Agency (EPA), its Safety Data Sheet (SDS) indicates that it is "Toxic if
swallowed".[1][2][3][4] Furthermore, for transportation purposes, piroxicam is classified as a
"Toxic solid, organic, n.o.s." with a UN number of 2811 and a hazard class of 6.1.[4][5] This
classification strongly indicates that waste containing piroxicam should be managed as
hazardous waste due to its toxicity characteristic.

Laboratories are required to conduct a hazardous waste determination for all waste streams.[6]
[7][8] For piroxicam, this involves documenting the toxicological information from the SDS as
evidence of its hazardous nature.
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Step-by-Step Disposal Procedures

1. Segregation and Collection:

 |solate Piroxicam Waste: All materials contaminated with piroxicam, including unused or
expired pure piroxicam, contaminated labware (e.g., vials, pipettes, gloves), personal
protective equipment (PPE), and spill cleanup materials, must be segregated from non-
hazardous general waste.

o Designated Hazardous Waste Container: Collect all piroxicam waste in a dedicated,
properly labeled, and sealed container. The container must be compatible with the waste and
prevent leakage.

2. Labeling:

o Clear Identification: The waste container must be clearly labeled with the words "Hazardous
Waste."

o Contents Description: The label must also include the chemical name "Piroxicam" and a
clear description of the contents (e.g., "Piroxicam contaminated debris").

3. Storage:

e Secure and Ventilated Area: Store the sealed hazardous waste container in a designated,
secure, and well-ventilated area, away from incompatible materials.

e Follow Accumulation Time Limits: Adhere to the hazardous waste accumulation time limits
set by the EPA and your state's environmental agency.

4. Disposal:

e Licensed Hazardous Waste Vendor: Arrange for the pickup and disposal of the piroxicam
waste through a licensed hazardous waste disposal company.

« Incineration: The recommended disposal method for pharmaceutical waste is incineration at
a permitted hazardous waste facility.[9] Dissolving or mixing the material with a combustible
solvent before incineration in a chemical incinerator equipped with an afterburner and
scrubber is a suggested method.[1]
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» Do Not Dispose Down the Drain: Under no circumstances should piroxicam or materials
contaminated with it be disposed of down the drain or in the regular trash.[9] This practice
can lead to the contamination of water systems.

Environmental Impact and Degradation Data

Improper disposal of pharmaceuticals like piroxicam contributes to their presence in the
environment, particularly in water sources, which can have adverse effects on aquatic
organisms. The following table summarizes some of the available data on the environmental
presence and degradation of piroxicam.

Parameter Value Source

o ] Mean concentration of 6.2 +
Concentration in Hospital )
2.5 pg/L has been reported in

Wastewater )

hospital wastewater.

In a real wastewater sample,
Degradation via Electron degradation rates of 89.6%
Beam Irradiation were achieved under optimal

conditions.

Using 250 mg/L sodium

) ] ] persulfate at 40 °C, almost
Degradation via UV-activated )
complete degradation of 0.5
Persulfate o
mg/L of piroxicam was

achieved in 30 minutes.

Piroxicam Disposal Workflow

The following diagram illustrates the decision-making process and procedural steps for the
proper disposal of piroxicam waste in a laboratory setting.
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Piroxicam Disposal Workflow
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Caption: Piroxicam Disposal Workflow Diagram
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of piroxicam, minimizing risks to both human health and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Piroxicam: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610120#piroxicam-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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